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Compound of Interest

Compound Name: N-Biotinyl-1,6-hexanediamine

Cat. No.: B133859 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. A critical aspect of this is the correct

handling and disposal of specialized chemical reagents. This guide provides essential, step-by-

step procedures for the proper disposal of N-Biotinyl-1,6-hexanediamine, ensuring the safety

of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle N-Biotinyl-1,6-hexanediamine
with appropriate care. This compound can be harmful if swallowed or in contact with skin, and

may cause severe skin burns, eye damage, and respiratory irritation.[1] Always work in a well-

ventilated area, preferably under a chemical fume hood, and wear appropriate personal

protective equipment (PPE), including gloves, protective clothing, and eye/face protection. In

case of accidental contact, refer to the first-aid measures outlined in the Safety Data Sheet.

Quantitative Data Summary
The following table summarizes key quantitative data for N-Biotinyl-1,6-hexanediamine and

its parent compound, 1,6-Hexanediamine. This information is critical for a comprehensive

understanding of the substance's properties and potential hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b133859?utm_src=pdf-interest
https://www.benchchem.com/product/b133859?utm_src=pdf-body
https://www.benchchem.com/product/b133859?utm_src=pdf-body
https://archpdfs.lps.org/Chemicals/1,6-Hexanediamine.pdf
https://www.benchchem.com/product/b133859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C16H30N4O2S MedChemExpress

Molecular Weight 342.5 g/mol MedChemExpress

Melting Point/Range 42 - 45 °C (108 - 113 °F) Sigma-Aldrich

Density 0.89 g/cm3 at 25 °C (77 °F) Sigma-Aldrich

Solubility in Water 50 mg/mL MedChemExpress

Flash Point 71 °C LPS[1]

Log Pow (calculated) 0.02 LPS[1]

Note: Some data pertains to the related compound 1,6-Hexanediamine as a reference for

handling and disposal, given the structural similarity.

Step-by-Step Disposal Protocol
The proper disposal of N-Biotinyl-1,6-hexanediamine is a critical step in the laboratory

workflow. Adherence to these procedures will minimize risk and ensure regulatory compliance.

1. Waste Identification and Segregation:

Keep N-Biotinyl-1,6-hexanediamine waste separate from other chemical waste streams to

avoid unintended reactions.

Do not mix it with other waste.

Leave the chemical in its original container if possible. If not, use a clearly labeled, sealed

container suitable for hazardous waste.

2. Spill and Contamination Management:

In the event of a spill, avoid generating dust.

Carefully sweep up the solid material or soak up a solution with an inert absorbent material

(e.g., sand, silica gel).[2]
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Place the collected material into a suitable, closed container for disposal.[1][2]

Clean the affected area thoroughly.

3. Final Disposal:

All chemical waste, including empty containers, must be disposed of in accordance with

local, regional, and national hazardous waste regulations.[2][3]

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Do not flush N-Biotinyl-1,6-hexanediamine down the drain or into the sanitary sewer

system, as it can be harmful to aquatic life.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N-
Biotinyl-1,6-hexanediamine.
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Start: Have N-Biotinyl-1,6-hexanediamine for Disposal

Is it a spill?

Contain and collect spill using inert absorbent material.
Avoid generating dust.

Yes

Is it in its original container?

No

Place in a labeled, sealed, and compatible waste container.

Contact Environmental Health & Safety (EHS) or a licensed waste disposal contractor.

Yes Carefully transfer to a labeled, sealed, and compatible waste container.

No

End: Waste properly disposed

Click to download full resolution via product page

Disposal workflow for N-Biotinyl-1,6-hexanediamine.

By following these guidelines, you can ensure the safe and responsible disposal of N-Biotinyl-
1,6-hexanediamine, contributing to a safer laboratory and a healthier environment. Always
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consult your institution's specific safety protocols and the most recent Safety Data Sheet for the

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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